111696-23-2(Cefetamet pivoxil hydrochloride) Price
This page is the exclusive Price page for 111696-23-2(Cefetamet pivoxil hydrochloride).
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
Cefetamet pivoxil hydrochloride
C20H26ClN5O7S2
548.032741069794
MFCD00864931
62881
Cefetamet pivoxil hydrochloride Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QC431-200mg | jiu ding | 98+% | 200mg | 57CNY | 08 May. 2021 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QC431-1g | jiu ding | 98+% | 1g | 136.0CNY | 12 Jul. 2021 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QC431-5g | jiu ding | 98+% | 5g | 478.0CNY | 12 Jul. 2021 | |
| Chemenu | CM126601-1g | chemenu | 98% | 1g | $211 | 05 Aug. 2021 | |
| DC Chemicals | DC8686-1 g | dcchemical | >98% | 1g | $300.0 | 28 Feb. 2022 | |
| abcr | AB463762-250 mg | abcr | 250MG | €59.40 | 24 Mar. 2022 | ||
| abcr | AB463762-1 g | abcr | 1g | €67.40 | 24 Mar. 2022 | ||
| TRC | C279210-5g | trc | 5g | $ 125.00 | 01 Apr. 2022 | ||
| TRC | C279210-10g | trc | 10g | $ 210.00 | 01 Apr. 2022 | ||
| TRC | C279210-25g | trc | 25g | $ 415.00 | 01 Apr. 2022 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T7120-50 mg | topscience | 50mg | ¥480.00 | 26 Apr. 2022 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T7120-100 mg | topscience | 100MG | ¥753.00 | 26 Apr. 2022 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T7120-1 mL * 10 mM (in DMSO) | topscience | 1 mL * 10 mM (in DMSO) | ¥168.00 | 26 Apr. 2022 | ||
| ChemScence | CS-5197-50mg | chemscene | ≥98.0% | 50mg | $60.0 | 28 Apr. 2022 | |
| ChemScence | CS-5197-100mg | chemscene | ≥98.0% | 100mg | $96.0 | 28 Apr. 2022 | |
| MedChemExpress | HY-B1894A-10mM*1mLinDMSO | mce | ≥98.0% | 10mM*1mLinDMSO | ¥550 | 18 May. 2022 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C873431-200mg | mai ke lin | 653μg/mg | 200mg | ¥54.90 | 29 Sep. 2022 | |
| Chemenu | CM126601-1g | chemenu | 98% | 1g | $*** | 03 Apr. 2023 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-481838-25 mg | scbt | 25mg | ¥1,106.00 | 11 Jul. 2023 | ||
| abcr | AB463762-100 mg | abcr | 100MG | €166.00 | 18 Jul. 2023 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-481838-25mg | scbt | 25mg | ¥1106.00 | 05 Sep. 2023 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce52146-100mg | an jie kai | 98% | 100mg | ¥712.00 | 07 Sep. 2023 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce52146-50mg | an jie kai | 98% | 50mg | ¥445.00 | 07 Sep. 2023 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T7120-50mg | topscience | 50mg | ¥ 415 | 07 Sep. 2023 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T7120-100mg | topscience | 100mg | ¥ 677 | 07 Sep. 2023 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T7120-1 mL * 10 mM (in DMSO) | topscience | 1 mL * 10 mM (in DMSO) | ¥ 151 | 07 Sep. 2023 | ||
| DC Chemicals | DC8686-1g | dcchemical | >98% | 1g | $300.0 | 15 Sep. 2023 | |
| S e l l e c k ZHONG GUO | S4865-25mg | selleck | 98.36% | 25mg | ¥794.49 | 15 Sep. 2023 | |
| 1PlusChem | 1P00HCN9-25mg | 1pchem | 98%(HPLC) | 25mg | $82.00 | 26 Dec. 2023 | |
| A2B Chem LLC | AI08741-50mg | a2bchem | ≥98.0% | 50mg | $48.00 | 04 Jan. 2024 |
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
上海嵘奥生物技术有限公司
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Handan Zechi Trading Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
钜澜化工科技(青岛)有限公司
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises